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Compound of Interest

Compound Name: Cyanine5.5 alkyne chloride

Cat. No.: B12278790

This guide provides an in-depth overview of the optimal storage and handling conditions for
Cyanineb5.5 alkyne chloride, a near-infrared (NIR) fluorescent dye crucial for various bio-
conjugation applications in research and drug development. Adherence to these guidelines is
essential to ensure the stability, purity, and performance of the compound.

Overview of Cyanineb5.5 Alkyne Chloride

Cyanineb5.5 (Cy5.5) alkyne chloride is a fluorescent dye featuring a terminal alkyne group. This
functional group allows it to be covalently conjugated to molecules containing an azide group
through a copper-catalyzed click chemistry reaction.[1][2] Its fluorescence in the near-infrared
spectrum (excitation ~678-684 nm, emission ~694-710 nm) makes it an ideal probe for in vivo
imaging and other applications where minimizing background autofluorescence is critical.[2][3]

[4]

Storage Conditions

Proper storage is critical to prevent degradation and maintain the fluorescent properties of the
dye. The recommended conditions vary depending on whether the product is in its solid,
lyophilized form or dissolved in a solvent.

Data Summary: Recommended Storage Conditions
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. Additional
Form Temperature Duration .
Requirements
) N Protect from light;
Solid (Lyophilized) -20°C Up to 24 months[4][5] ]
store desiccated[4][6]
4°C Not specified Protect from light[3]

L Protect from light;
Stock Solution (in ) )
-80°C Up to 6 months[3] aliquot to avoid

Solvent)
freeze-thaw cycles[3]

Protect from light;
-20°C Up to 1 month[3] aliquot to avoid
freeze-thaw cycles[3]

Note: While some suppliers ship the solid product at ambient temperature, long-term storage
should be at the recommended refrigerated or frozen temperatures.[4][6]

Experimental Protocols: Handling and Solution
Preparation

Correct handling and preparation of stock solutions are paramount for experimental success.
3.1. Reconstitution of Solid Dye

o Equilibration: Before opening, allow the vial of lyophilized Cyanine5.5 alkyne chloride to
warm to room temperature. This prevents condensation of moisture, which can degrade the

compound.

e Solvent Selection: The dye is readily soluble in organic solvents such as dimethylformamide
(DMF) and dimethyl sulfoxide (DMSO).[5][6][7] It is practically insoluble in water.[7]

o Critical Note on DMSO: Use newly opened, anhydrous-grade DMSO for reconstitution.
Hygroscopic (water-absorbing) DMSO can significantly reduce the solubility of the product.

[3]
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» Reconstitution: Add the appropriate volume of the chosen solvent to the vial to achieve the
desired stock concentration. For example, to create a 10 mM stock solution from 1 mg of the
dye (MW: 656.30 g/mol ), add approximately 152 pL of solvent. Vortex briefly to ensure
complete dissolution.

3.2. Preparation and Storage of Stock Solutions

o Concentration: Prepare a concentrated stock solution (e.g., 10 mM in DMSO). This
minimizes the volume of organic solvent introduced into aqueous experimental systems.

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock
solution into smaller, single-use aliquots.[3]

o Storage: Store the aliquots in tightly sealed, light-protected vials at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3]

o Usage: When needed for an experiment, remove a single aliquot and allow it to thaw at room
temperature. For in vivo experiments, it is recommended to use freshly prepared working
solutions on the same day.[8]

Visualization of Workflow and Key Relationships

Workflow for Storage and Handling

The following diagram illustrates the recommended workflow for receiving, storing, and
preparing Cyanine5.5 alkyne chloride for experimental use.
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Receiving and Initial Storage
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Caption: Recommended workflow for Cyanine5.5 alkyne chloride handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Storage and Handling of Cyanine5.5
Alkyne Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12278790#storage-conditions-for-cyanine5-5-alkyne-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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